Cas no 2034561-96-9 (N-3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl-4-(morpholin-4-yl)benzamide)

• Product Name: N-3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl-4-(morpholin-4-yl)benzamide
• CAS No: 2034561-96-9
• MF: C₁₈H₂₅N₅O₂
• MW: 343.423403501511
• CID: 5336349
• Update Time: 2025-07-09

N-3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl-4-(morpholin-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)-4-morpholinobenzamide
• N-[3-methyl-1-(triazol-1-yl)butan-2-yl]-4-morpholin-4-ylbenzamide
• N-3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl-4-(morpholin-4-yl)benzamide

• Inchi： 1S/C18H25N5O2/c1-14(2)17(13-23-8-7-19-21-23)20-18(24)15-3-5-16(6-4-15)22-9-11-25-12-10-22/h3-8,14,17H,9-13H2,1-2H3,(H,20,24)
• InChI Key： JQCPAPWXUIRUAP-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)C(NC(CN2C=CN=N2)C(C)C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 420
• XLogP3: 1.7
• Topological Polar Surface Area: 72.3

Additional information on N-3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl-4-(morpholin-4-yl)benzamide

Introduction to N-3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl-4-(morpholin-4-yl)benzamide (CAS No. 2034561-96-9)

N-3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl-4-(morpholin-4-yl)benzamide

This compound, identified by the CAS number 2034561-96-9, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates several key functional groups that make it a promising candidate for further research and development in medicinal applications. The presence of a morpholine moiety and a 1,2,3-triazole ring suggests potential interactions with biological targets, which are critical for drug design.

The compound's name highlights its complex architecture, which includes a butanoyl chain linked to a triazole ring. This arrangement is particularly interesting because it combines elements that are known to enhance binding affinity and selectivity in drug molecules. The morpholine group further contributes to the compound's pharmacological profile by potentially influencing its solubility and metabolic stability.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. N-3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl-4-(morpholin-4-yl)benzamide has emerged as a compound of interest due to its unique structural features. Researchers have been exploring its potential as an intermediate in the synthesis of more complex drug candidates that could target neurological disorders, inflammation, and other conditions.

The 1,2,3-triazole ring is a well-known pharmacophore that has been incorporated into numerous drugs due to its ability to form stable hydrogen bonds with biological targets. In N-3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl-4-(morpholin4-yl)benzamide, this ring is connected to a butanoyl chain, which can further modulate the compound's pharmacokinetic properties. This combination of structural elements makes it an attractive scaffold for medicinal chemists.

Recent studies have demonstrated that derivatives of this class of compounds exhibit promising activity in preclinical models. For instance, modifications to the morpholine group have shown enhanced binding affinity to certain enzymes and receptors. These findings have prompted researchers to investigate N-

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The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the triazole ring is particularly challenging due to the need for precise control over reaction conditions. However, advances in synthetic methodologies have made it possible to produce this compound in larger quantities, which is essential for both preclinical and clinical studies.

In addition to its pharmacological potential, N-

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Morphological Analysis and Pharmacological Implications